1-Oxo-2,3-dihydro-1H-indene-5-carbaldehyde
Overview
Description
“1-Oxo-2,3-dihydro-1H-indene-5-carbaldehyde” is a chemical compound with the molecular formula C10H8O2 and a molecular weight of 160.17 g/mol. It is related to the indene family, which are ideal precursors for the synthesis of active molecules .
Synthesis Analysis
The synthesis of 1H-indene-2-carbaldehyde derivatives, which are related to 1-Oxo-2,3-dihydro-1H-indene-5-carbaldehyde, has been achieved through transition-metal-free, reductive cyclisation of ortho-formyl trans-cinnamaldehydes with Hantzsch ester in the presence of an aminocatalyst . A series of 2-amino-2,3-dihydro-1H-indene-5-carboxamides were also designed and synthesized as new selective discoidin domain receptor 1 (DDR1) inhibitors .Molecular Structure Analysis
The molecular structure of 1-Oxo-2,3-dihydro-1H-indene-5-carbaldehyde is characterized by a dihydroindene core with a carbonyl group at the 1-position and a formyl group at the 5-position.Chemical Reactions Analysis
1H-Indole-3-carbaldehyde and its derivatives, which are related to 1-Oxo-2,3-dihydro-1H-indene-5-carbaldehyde, are important and effective chemical precursors for producing bioactive structures . They have been used in multi-component reactions (MCRs) to access complex molecules .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Oxo-2,3-dihydro-1H-indene-5-carbaldehyde include a density of 1.2±0.1 g/cm3 .Mechanism of Action
Target of Action
Indole derivatives, which are structurally similar to this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological processes, making indole derivatives important in the development of new therapeutic agents .
Mode of Action
It’s worth noting that indole derivatives have been found to interact with their targets in a way that leads to changes in cell biology . These changes can result in a variety of effects, depending on the specific derivative and target involved .
Biochemical Pathways
Indole derivatives have been found to affect a variety of pathways, leading to diverse downstream effects . These effects can range from antiviral to anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Indole derivatives have been found to have a wide range of biological activities, suggesting that they can have diverse molecular and cellular effects .
Future Directions
The future directions for 1-Oxo-2,3-dihydro-1H-indene-5-carbaldehyde and related compounds involve their use in sustainable multi-component reactions. The review highlights the latest applications of 1H-indole-3-carbaldehyde in these inherently sustainable multi-component reactions from 2014 to 2021, and outlines areas of interest in scaffold assembly in pharmacy that await further development .
properties
IUPAC Name |
1-oxo-2,3-dihydroindene-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O2/c11-6-7-1-3-9-8(5-7)2-4-10(9)12/h1,3,5-6H,2,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIUKVUJKLMHCNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C=C(C=C2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30728927 |
Source
|
| Record name | 1-Oxo-2,3-dihydro-1H-indene-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30728927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1187196-52-6 |
Source
|
| Record name | 1-Oxo-2,3-dihydro-1H-indene-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30728927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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